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Compound of Interest

Compound Name: Bis(2-chloroisopropyl)ether

Cat. No.: B1220445

Essential Safety and Handling Guide for Bis(2-
chloroisopropyl)ether

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Bis(2-chloroisopropyl)ether (CAS No. 108-60-1) in a laboratory
setting. Adherence to these guidelines is critical to ensure personnel safety and environmental
protection.

Immediate Safety Information

Bis(2-chloroisopropyl)ether is a combustible liquid that is toxic if swallowed and harmful if
inhaled.[1] It can cause skin and serious eye irritation, and may cause respiratory irritation.[2]
This chemical is a halogenated ether and may form explosive peroxides upon exposure to air
and light.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are paramount to prevent exposure. The following table
summarizes the required PPE for handling Bis(2-chloroisopropyl)ether.
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PPE Category

Specification

Hand Protection

Gloves: Use chemically resistant gloves. Nitrile
gloves may offer adequate splash protection for
short-term use, but for prolonged contact or
immersion, heavier-duty gloves such as Viton®
or Silver Shield® are recommended. Always
consult the glove manufacturer's chemical
resistance chart for specific breakthrough times
and permeation data. Discard and replace
gloves immediately if they become
contaminated, torn, or show signs of

degradation.

Eye & Face Protection

Safety Goggles & Face Shield: Wear chemical
splash goggles that meet ANSI Z87.1 standards.
In addition, a face shield should be worn to
protect against splashes, especially when
handling larger quantities or during procedures

with a high splash potential.

Respiratory Protection

Respirator: All work with Bis(2-
chloroisopropyl)ether should be conducted in a
certified chemical fume hood to minimize
inhalation exposure.[1] If there is a potential for
exposure outside of a fume hood, or during an
emergency situation such as a spill, a NIOSH-
approved full-face positive pressure supplied-air
respirator or a self-contained breathing
apparatus (SCBA) is required. A filter respirator
for organic gases and vapors may be suitable
for certain low-concentration situations, but a

supplied-air respirator is preferred.[3]

Protective Clothing

Lab Coat & Apron: A flame-resistant lab coat
should be worn at all times. For procedures with
a significant risk of splashing, a chemically
resistant apron over the lab coat is

recommended. Disposable Tyvek-type sleeves
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taped to gloves can provide additional

protection.

Closed-toe Shoes: Wear sturdy, closed-toe
Footwear shoes to protect against spills and falling

objects.

Operational Plan for Safe Handling

This step-by-step guide outlines the procedures for safely handling Bis(2-
chloroisopropyl)ether from receipt to disposal.

¢ Procurement and Storage:

o

Purchase the smallest quantity of the chemical necessary for your research.

[¢]

Upon receipt, inspect the container for any damage or leaks.

[¢]

Store in a tightly sealed, properly labeled container in a cool, dry, well-ventilated area
away from heat, open flames, and strong oxidizing agents.[1][3]

[e]

Keep the container in the dark to inhibit peroxide formation.[3]

[e]

Store in a designated and locked cabinet for toxic substances.[1]

e Handling and Use:

[¢]

Always work in a properly functioning chemical fume hood.[1]

[¢]

Before starting any work, ensure that a safety shower and eyewash station are readily
accessible.

[e]

Dispense the chemical carefully to avoid splashing and the generation of aerosols.[1]

[e]

Use only non-sparking tools and equipment.

o

Ground and bond containers when transferring the material to prevent static discharge.
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o Do not eat, drink, or smoke in the laboratory.[1]

e Spill Management:
o In the event of a small spill, evacuate the immediate area and alert your supervisor.

o Wearing the appropriate PPE, absorb the spill with an inert, non-combustible absorbent
material such as sand, diatomite, or a commercial chemical absorbent.[2]

o Collect the contaminated absorbent material in a sealed, labeled container for hazardous
waste disposal.

o Clean the spill area with a suitable solvent (e.g., alcohol) followed by soap and water.

o For larger spills, evacuate the laboratory, close the doors, and contact your institution's
emergency response team.

Disposal Plan

Proper disposal of Bis(2-chloroisopropyl)ether and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Chemical Waste:

o Collect all waste Bis(2-chloroisopropyl)ether in a designated, properly labeled, and
sealed hazardous waste container.

o Do not mix with other waste streams unless specifically instructed to do so by your
institution's environmental health and safety (EHS) department.[1]

e Contaminated Materials:

o All disposable PPE (gloves, lab coats, etc.), absorbent materials from spills, and any other
items contaminated with Bis(2-chloroisopropyl)ether must be disposed of as hazardous
waste.

o Place these materials in a sealed, labeled hazardous waste bag or container.
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o Empty Containers:
o Handle uncleaned, empty containers as you would the product itself.[1]
o Follow your institution's guidelines for the disposal of empty chemical containers.

Emergency Procedures

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[1][2]

» Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
large amounts of water for at least 15 minutes. Seek immediate medical attention.

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present
and easy to do. Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them one or two glasses of water to drink. Seek immediate medical attention.[1][2]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Bis(2-chloroisopropyl)ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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